Cas no 38716-39-1 (Adenosine, 5'-S-butyl-5'-thio-)
38716-39-1 structure
Product Name:Adenosine, 5'-S-butyl-5'-thio-
CAS No:38716-39-1
MF:C14H21N5O3S
MW:339.413241147995
CID:1491226
PubChem ID:44401683
Update Time:2025-04-21
Adenosine, 5'-S-butyl-5'-thio- Chemical and Physical Properties
Names and Identifiers
-
- Adenosine, 5'-S-butyl-5'-thio-
- (2R,3R,4S,5S)-2-(6-aminopurin-9-yl)-5-(butylsulfanylmethyl)oxolane-3,4-diol
- (2R,3R,4S,5S)-2-(6-Amino-9H-purin-9-yl)-5-((butylthio)methyl)tetrahydrofuran-3,4-diol
- SCHEMBL6897966
- 38716-39-1
- 5'-S-Butyl-5'-thioadenosine
- DTXSID30658755
- CHEMBL195193
-
- Inchi: 1S/C14H21N5O3S/c1-2-3-4-23-5-8-10(20)11(21)14(22-8)19-7-18-9-12(15)16-6-17-13(9)19/h6-8,10-11,14,20-21H,2-5H2,1H3,(H2,15,16,17)/t8-,10-,11-,14-/m1/s1
- InChI Key: YIZBUJZFFMODRY-IDTAVKCVSA-N
- SMILES: S(CCCC)C[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O
Computed Properties
- Exact Mass: 339.13673
- Monoisotopic Mass: 339.137
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 393
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 145A^2
Experimental Properties
- PSA: 119.31
Adenosine, 5'-S-butyl-5'-thio- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
38716-39-1 (Adenosine, 5'-S-butyl-5'-thio-) Related Products
- 35899-54-8(SIBA)
- 53458-28-9(9H-Purin-6-amine,9-(5-S-methyl-5-thio-b-D-arabinofuranosyl)- (9CI))
- 53458-31-4(9H-Purin-6-amine,9-(5-S-methyl-5-thio-a-D-xylofuranosyl)- (9CI))
- 5135-33-1(Adenosine, 5'-S-propyl-5'-thio-)
- 61839-10-9(5'-S-(1-Methylpropyl)-5'-thio-adenosine)
- 2457-81-0(1H-Indene-1,3(2H)-dione,2-[(1,3-dihydro-1,3-dioxo-2H-inden-2-ylidene)amino]-)
- 2457-80-9(5'-Methylthioadenosine)
- 15648-76-7(Adenosine,5'-deoxy-5'-(dimethylsulfonio)- (8CI,9CI))
- 22365-13-5(Adenosine,5'-[(3-aminopropyl)methylsulfonio]-5'-deoxy-)
- 53186-57-5(Adenosine,5'-S-(3-aminopropyl)-5'-thio- (9CI))
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